tert-butyl 3-(2-oxoethyl)-1H-indole-1-carboxylate
Overview
Description
Synthesis Analysis
Tert-butyl esters can be synthesized using a variety of methods. A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems . This process is more efficient and versatile compared to the batch process .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques such as FT-IR, NMR, and LCMS . The structures can be further confirmed by single crystal X-ray diffraction analysis .Chemical Reactions Analysis
Tert-butyl esters can undergo a variety of chemical reactions. They serve as useful intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .Mechanism of Action
The mechanism of action of a compound depends on its structure and the biological system it interacts with. Compounds containing piperazine rings have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities . These activities can be attributed to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring, thereby enhancing favorable interaction with macromolecules .
Safety and Hazards
Future Directions
The future directions in the research and application of tert-butyl esters depend on the specific needs and challenges in the field of synthetic organic chemistry. The development of more efficient and sustainable synthesis methods, as well as the exploration of new applications of tert-butyl esters, are potential areas of future research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(2-oxoethyl)-1H-indole-1-carboxylate involves the reaction of tert-butyl 3-(bromomethyl)-1H-indole-1-carboxylate with ethyl oxalyl chloride, followed by hydrolysis and decarboxylation.", "Starting Materials": [ "tert-butyl 3-(bromomethyl)-1H-indole-1-carboxylate", "ethyl oxalyl chloride", "sodium hydroxide", "water", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-(bromomethyl)-1H-indole-1-carboxylate in dry diethyl ether.", "Step 2: Add ethyl oxalyl chloride dropwise to the solution and stir for 2 hours at room temperature.", "Step 3: Add a solution of sodium hydroxide in water to the reaction mixture and stir for 30 minutes.", "Step 4: Acidify the mixture with hydrochloric acid and extract with diethyl ether.", "Step 5: Wash the organic layer with water, dry over magnesium sulfate, and evaporate the solvent.", "Step 6: Dissolve the residue in a mixture of water and sodium bicarbonate and extract with diethyl ether.", "Step 7: Wash the organic layer with water, dry over magnesium sulfate, and evaporate the solvent.", "Step 8: Decarboxylate the residue by heating at 200°C for 2 hours.", "Step 9: Purify the product by column chromatography." ] } | |
CAS RN |
151696-51-4 |
Product Name |
tert-butyl 3-(2-oxoethyl)-1H-indole-1-carboxylate |
Molecular Formula |
C15H17NO3 |
Molecular Weight |
259.3 |
Purity |
95 |
Origin of Product |
United States |
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